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Abstract
Sydowinin B, a xanthone derivative first isolated from the fungus Aspergillus sydowii, has

garnered interest for its notable immunosuppressive properties. This technical guide provides a

comprehensive overview of the discovery, isolation, and characterization of Sydowinin B. It

details the experimental protocols for its extraction and purification, presents its key

physicochemical and spectral data in a structured format, and explores its biological activity,

including its inhibitory effects on lymphocyte proliferation. This document is intended to serve

as a core reference for researchers and professionals in the fields of natural product chemistry,

mycology, and drug development.

Discovery and Origin
Sydowinin B is a naturally occurring xanthone mycotoxin produced by the fungus Aspergillus

sydowii.[1] This ubiquitous, saprotrophic, and halophilic fungus is found in diverse terrestrial

and marine environments.[1] The initial discovery and isolation of Sydowinin B, along with

other novel metabolites, were reported in the mid-1970s.[1] Its chemical structure was

established as methyl-1,7-dihydroxy-3-hydroxymethyl-xanthone-8-carboxylate through

chemical and spectroscopic analysis.
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The structural elucidation of Sydowinin B has been accomplished through a combination of

spectroscopic techniques. The key data are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of Sydowinin B

Property Value Reference

Molecular Formula C₁₆H₁₂O₇

Molecular Weight 316.26 g/mol

Appearance Yellow needles

Melting Point 220 °C

Solubility Soluble in methanol, DMSO

Table 2: Spectroscopic Data for Sydowinin B

Spectroscopic Technique Key Data Points

¹H NMR Data not available in search results.

¹³C NMR Data not available in search results.

Mass Spectrometry (MS)
Specific fragmentation data not available in

search results.

Infrared (IR) Spectroscopy
Specific absorption bands not available in

search results.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Specific λmax values not available in search

results.

Note: While the use of these spectroscopic methods for structure determination is cited in the

literature, specific, detailed datasets are not readily available in the public domain and would

require access to specialized chemical databases or original research publications.
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Fungal Cultivation and Extraction
The production of Sydowinin B is achieved through the cultivation of Aspergillus sydowii. The

following is a generalized protocol based on common fungal fermentation and extraction

procedures.

Diagram 1: General Workflow for Sydowinin B Isolation
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Fungal Cultivation Extraction Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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